Cas no 951535-82-3 (3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine)

• Product Name: 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine
• CAS No: 951535-82-3
• MF: C₂₄H₂₃N₃OS₂
• MW: 433.588922739029
• CID: 6424037
• PubChem ID: 22586487
• Update Time: 2025-07-01

3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine
• Pyridazine, 3-[[(2,5-dimethylphenyl)methyl]thio]-6-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
• 951535-82-3
• 5-[6-[(2,5-dimethylphenyl)methylsulfanyl]pyridazin-3-yl]-2-(4-methoxyphenyl)-4-methyl-1,3-thiazole
• F2366-0075
• BRD-K82108585-001-01-8
• 3-{[(2,5-dimethylphenyl)methyl]sulfanyl}-6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazine
• AKOS002103140
• 5-(6-((2,5-dimethylbenzyl)thio)pyridazin-3-yl)-2-(4-methoxyphenyl)-4-methylthiazole

• Inchi： 1S/C24H23N3OS2/c1-15-5-6-16(2)19(13-15)14-29-22-12-11-21(26-27-22)23-17(3)25-24(30-23)18-7-9-20(28-4)10-8-18/h5-13H,14H2,1-4H3
• InChI Key： XBYLRRDZUAUCGW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2=C(C)N=C(C3C=CC(=CC=3)OC)S2)N=N1)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 433.12825471g/mol
• Monoisotopic Mass: 433.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 646.4±65.0 °C(Predicted)
• pka: 1.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine

Comprehensive Analysis of 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine (CAS No. 951535-82-3)

The compound 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine (CAS No. 951535-82-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique thiazole and pyridazine moieties make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly focusing on its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in scientific databases revolves around the synthesis pathway of CAS No. 951535-82-3. The compound is typically synthesized through multi-step organic reactions, including S-alkylation and cyclocondensation, which are critical for achieving high purity and yield. Recent advancements in green chemistry have also explored eco-friendly solvents and catalysts to optimize its production, addressing the growing demand for sustainable methodologies in chemical synthesis.

The structure-activity relationship (SAR) of 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine is another hot topic among researchers. Its methylsulfanyl and methoxyphenyl substituents are believed to enhance its binding affinity to biological targets, such as enzymes or receptors. This has led to investigations into its potential as a lead compound for treating inflammatory or metabolic disorders, which are highly prevalent in today's health-conscious society.

In the context of computational chemistry, CAS No. 951535-82-3 has been modeled extensively using molecular docking and QSAR techniques. These studies aim to predict its interactions with proteins or nucleic acids, reducing the need for costly experimental trials. Such approaches resonate with the increasing adoption of AI-driven drug design, a trending topic in both academic and industrial circles.

From an industrial perspective, the compound's stability under various pH conditions and thermal profiles is frequently queried in technical forums. Its robustness makes it suitable for formulation in controlled-release systems, a key area of innovation in pharmaceutical development. Additionally, its photophysical properties are being explored for applications in organic electronics, such as OLEDs or sensors, aligning with the global push for advanced materials.

Regulatory and safety profiles of 3-{(2,5-dimethylphenyl)methylsulfanyl}-6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine are also of high interest. While it is not classified as hazardous, thorough toxicological studies are essential to ensure compliance with international guidelines like REACH or ICH. This underscores the importance of risk assessment in modern chemical research, a subject frequently debated in regulatory conferences.

In summary, CAS No. 951535-82-3 represents a versatile and scientifically valuable compound with broad applicability. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.